![molecular formula C17H15N3O3S B226768 2-(1H-benzimidazol-2-ylsulfanyl)-N-(2,3-dihydro-1,4-benzodioxin-5-yl)acetamide](/img/structure/B226768.png)
2-(1H-benzimidazol-2-ylsulfanyl)-N-(2,3-dihydro-1,4-benzodioxin-5-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(1H-benzimidazol-2-ylsulfanyl)-N-(2,3-dihydro-1,4-benzodioxin-5-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a benzimidazole-based compound that has been synthesized using a specific method.
Mechanism of Action
The mechanism of action of 2-(1H-benzimidazol-2-ylsulfanyl)-N-(2,3-dihydro-1,4-benzodioxin-5-yl)acetamide involves the inhibition of tubulin polymerization, which is essential for cell division. The compound binds to the colchicine binding site on tubulin, thereby preventing the formation of microtubules and disrupting the cell cycle.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit cell proliferation, and disrupt the cell cycle. The compound has also been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-(1H-benzimidazol-2-ylsulfanyl)-N-(2,3-dihydro-1,4-benzodioxin-5-yl)acetamide is its potential as an anticancer agent. It has shown promising results in vitro and in vivo, and further studies are needed to determine its efficacy in humans. However, one of the limitations of the compound is its low solubility in water, which can affect its bioavailability and limit its use in certain experiments.
Future Directions
There are several future directions for the study of 2-(1H-benzimidazol-2-ylsulfanyl)-N-(2,3-dihydro-1,4-benzodioxin-5-yl)acetamide. One potential direction is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another direction is the investigation of its potential as an anti-inflammatory and antioxidant agent. Further studies are also needed to determine its efficacy in treating other diseases, such as Alzheimer's and Parkinson's.
Synthesis Methods
The synthesis of 2-(1H-benzimidazol-2-ylsulfanyl)-N-(2,3-dihydro-1,4-benzodioxin-5-yl)acetamide involves the reaction of 2-mercaptobenzimidazole with 2,3-dihydro-1,4-benzodioxin-5-carboxylic acid, followed by the addition of N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting compound is then purified using column chromatography to obtain the final product.
Scientific Research Applications
2-(1H-benzimidazol-2-ylsulfanyl)-N-(2,3-dihydro-1,4-benzodioxin-5-yl)acetamide has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications is in the field of medicinal chemistry, where it has shown potential as an anticancer agent. Studies have shown that the compound inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
properties
Molecular Formula |
C17H15N3O3S |
---|---|
Molecular Weight |
341.4 g/mol |
IUPAC Name |
2-(1H-benzimidazol-2-ylsulfanyl)-N-(2,3-dihydro-1,4-benzodioxin-5-yl)acetamide |
InChI |
InChI=1S/C17H15N3O3S/c21-15(10-24-17-19-11-4-1-2-5-12(11)20-17)18-13-6-3-7-14-16(13)23-9-8-22-14/h1-7H,8-10H2,(H,18,21)(H,19,20) |
InChI Key |
JQUWTVYLKBMILO-UHFFFAOYSA-N |
SMILES |
C1COC2=C(C=CC=C2O1)NC(=O)CSC3=NC4=CC=CC=C4N3 |
Canonical SMILES |
C1COC2=C(C=CC=C2O1)NC(=O)CSC3=NC4=CC=CC=C4N3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.